N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C14H21NO3/c1-10(2)7-12(9-16)15-14(17)11-5-4-6-13(8-11)18-3/h4-6,8,10,12,16H,7,9H2,1-3H3,(H,15,17)
• InChI Key: USLPNURUEVCKRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CO)NC(=O)C1=CC(=CC=C1)OC
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide, also known as HM-3, is a compound that has been extensively studied for its potential therapeutic applications. HM-3 belongs to the class of compounds known as benzamides, which have been shown to have a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide has been studied extensively for its potential therapeutic applications. One area of research has focused on the anti-inflammatory properties of N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide. Studies have shown that N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in vitro and in vivo. This suggests that N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide may have potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Another area of research has focused on the anti-cancer properties of N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide. Studies have shown that N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide can inhibit the growth and proliferation of cancer cells in vitro and in vivo. This suggests that N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide may have potential as a treatment for various types of cancer, including breast cancer, lung cancer, and prostate cancer.

Mechanism of Action

The exact mechanism of action of N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways. N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide has also been shown to inhibit the activation of mitogen-activated protein kinases (MAPKs), which are involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide can inhibit the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide is that it has been extensively studied and optimized for research purposes. This means that it is readily available and can be used in a variety of experimental settings. However, one limitation of N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide. One area of research could focus on the development of more potent and selective N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide analogs. Another area of research could focus on the potential use of N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide as a treatment for viral infections, such as COVID-19. Additionally, further studies are needed to fully understand the mechanism of action of N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide and its effects in vivo.
In conclusion, N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide is a compound that has been extensively studied for its potential therapeutic applications. Its anti-inflammatory and anti-cancer properties make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to develop more potent and selective analogs.

Synthesis Methods

N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide can be synthesized using a multi-step process. The first step involves the reaction of 4-methyl-2-pentanone with hydroxylamine to produce N-(1-hydroxy-4-methylpentan-2-yl) hydroxylamine. This intermediate is then reacted with 3-methoxybenzoyl chloride in the presence of a base to produce N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide. The synthesis of N-(1-hydroxy-4-methylpentan-2-yl)-3-methoxybenzamide has been optimized to improve yields and purity, making it more accessible for research purposes.